N~1~,N~3~-dicyclooctylisophthalamide

• Molecular Formula: C24H36N2O2
• Molecular Weight: 384.6g/mol
• IUPAC Name: 1-N,3-N-di(cyclooctyl)benzene-1,3-dicarboxamide
• InChI: InChI=1S/C24H36N2O2/c27-23(25-21-14-7-3-1-4-8-15-21)19-12-11-13-20(18-19)24(28)26-22-16-9-5-2-6-10-17-22/h11-13,18,21-22H,1-10,14-17H2,(H,25,27)(H,26,28)
• InChI Key: NCIKZMVLTSUHEF-UHFFFAOYSA-N
• SMILES: C1CCCC(CCC1)NC(=O)C2=CC(=CC=C2)C(=O)NC3CCCCCCC3

Description

N₁,N₃-Dicyclooctylisophthalamide is a synthetic amide derivative of isophthalic acid, where the two nitrogen atoms of the amide groups are substituted with cyclooctyl moieties. Its molecular structure features a central isophthaloyl backbone (meta-substituted benzene ring) linked to two cyclooctyl groups via amide bonds. This compound is typically synthesized through the reaction of isophthaloyl chloride with cyclooctylamine under controlled conditions, yielding a sterically hindered molecule with unique conformational flexibility due to the cyclooctyl substituents .

The bulky cyclooctyl groups impart distinct physicochemical properties, such as enhanced lipophilicity and reduced crystallinity compared to simpler amides. These characteristics make it a candidate for applications in supramolecular chemistry, polymer additives, or as a ligand in coordination chemistry, where steric effects influence metal-binding selectivity .

Comparison with Similar Compounds

Data Tables

Table 1: Comparative Properties of N₁,N₃-Dicyclooctylisophthalamide and Analogs

Property	N₁,N₃-Dicyclooctylisophthalamide	3-Chloro-N-phenyl-phthalimide	N-Hydroxyoctanamide	Cu(I)-bipyrimidine Complex
Molecular Weight	~400–450 g/mol (est.)	257.68 g/mol	159.23 g/mol	1138.73 g/mol
Substituents	Cyclooctyl (×2)	Phenyl, Cl	Hydroxy, octyl	Iodido, phosphine, bipyrimidine
Solubility	High in toluene	Moderate in DMF	High in water/ethanol	Low in polar solvents
Melting Point	~100–150°C (est.)	215–217°C	85–90°C	Decomposes >250°C
Key Applications	Supramolecular chemistry	Polyimide synthesis	Cosmetics, pharmaceuticals	Catalysis, photoluminescence

Research Findings and Insights

• Steric Effects : The cyclooctyl groups in N₁,N₃-dicyclooctylisophthalamide reduce intermolecular interactions, lowering its melting point compared to phthalimides . This property is advantageous in creating flexible polymer blends.
• Coordination Potential: While less effective than dedicated ligands (e.g., bipyrimidine), the amide groups could weakly coordinate to transition metals under specific conditions, though steric hindrance may limit this .